Cas no 1781917-83-6 (2,2-Difluoro-2-(1H-pyrrol-2-yl)acetic acid)

• Product Name: 2,2-Difluoro-2-(1H-pyrrol-2-yl)acetic acid
• CAS No: 1781917-83-6
• MF: C₆H₅F₂NO₂
• MW: 161.106208562851
• CID: 5717602
• PubChem ID: 84107849
• Update Time: 2025-05-26

2,2-Difluoro-2-(1H-pyrrol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1781917-83-6
• EN300-1138204
• 2,2-Difluoro-2-(1H-pyrrol-2-yl)aceticacid
• 2,2-Difluoro-2-(1H-pyrrol-2-yl)acetic acid

• Inchi： 1S/C6H5F2NO2/c7-6(8,5(10)11)4-2-1-3-9-4/h1-3,9H,(H,10,11)
• InChI Key： DWJACYIMRKDRTM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CC=CN1)F

Computed Properties

• Exact Mass: 161.02883473g/mol
• Monoisotopic Mass: 161.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Additional information on 2,2-Difluoro-2-(1H-pyrrol-2-yl)acetic acid

2,2-Difluoro-2-(1H-pyrrol-2-yl)acetic Acid: A Comprehensive Overview

The compound 2,2-Difluoro-2-(1H-pyrrol-2-yl)acetic acid, also known by its CAS number 1781917-83-6, is a chemically synthesized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a pyrrole ring fused with a substituted acetic acid group, making it a versatile compound for research and development.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and material science. The presence of two fluorine atoms in the structure of 2,2-Difluoro-2-(1H-pyrrol-2-yl)acetic acid contributes to its enhanced stability and bioavailability. Fluorine substitution is known to improve the pharmacokinetic properties of molecules, making them more suitable for therapeutic applications. This compound has been explored in the context of anti-cancer drug development, where its ability to inhibit specific enzymes and pathways has shown promising results.

In addition to its biological applications, 2,2-Difluoro-2-(1H-pyrrol-2-yl)acetic acid has been studied for its role in organic synthesis as an intermediate. Its unique structure allows for the formation of complex molecules through various coupling reactions. Researchers have utilized this compound to synthesize advanced materials with applications in electronics and optoelectronics. The ability to modify the pyrrole ring further enhances its versatility in these applications.

The synthesis of 1781917-83-6 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in catalysis have made the synthesis more efficient and scalable, reducing production costs and environmental impact. These improvements have facilitated wider access to the compound for both academic and industrial research.

From an environmental perspective, understanding the degradation pathways of 2,2-Difluoro-2-(1H-pyrrol-2-yl)acetic acid is crucial for assessing its ecological impact. Studies have shown that under certain conditions, the compound undergoes hydrolysis, releasing non-toxic byproducts. This information is vital for regulatory agencies evaluating its safety for commercial use.

In conclusion, 2,2-Difluoro-2-(1H-pyrrol-2-yl)acetic acid, or CAS number 1781917-83-6, represents a valuable addition to the arsenal of compounds available for scientific exploration. Its unique properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations across multiple disciplines.